molecular formula C20H26N2O2Si B8365857 7-Amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone

7-Amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone

Cat. No. B8365857
M. Wt: 354.5 g/mol
InChI Key: IOHOPMCZRBTNAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone is a useful research compound. Its molecular formula is C20H26N2O2Si and its molecular weight is 354.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-Amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone

Molecular Formula

C20H26N2O2Si

Molecular Weight

354.5 g/mol

IUPAC Name

7-amino-4-[3-[tert-butyl(dimethyl)silyl]oxyphenyl]-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C20H26N2O2Si/c1-20(2,3)25(4,5)24-14-8-6-7-13(11-14)15-9-10-17(21)18-16(15)12-22-19(18)23/h6-11H,12,21H2,1-5H3,(H,22,23)

InChI Key

IOHOPMCZRBTNAI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1)C2=C3CNC(=O)C3=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a similar manner to Step 1 of Example 304, 7-amino-4-(3-hydroxyphenyl)isoindolinone (137 mg, 0.569 mmol) was dissolved in acetonitrile (7.0 mL), and the solution was treated with tert-butyldimethylsilyl chloride (155 mg, 1.02 mmol) and DBU (0.154 mL, 1.02 mmol), followed by purification by flash column chromatography (chloroform) to obtain 7-amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone (120 mg, yield 59%).
Quantity
137 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
155 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.154 mL
Type
reactant
Reaction Step Two

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